5-Amino-2-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 5-amino-2-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H14N2O2/c1-13-11(14)9-6-7(12)2-5-10(9)15-8-3-4-8/h2,5-6,8H,3-4,12H2,1H3,(H,13,14)
• InChI Key: NKWKYHOJUKULCO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)N)OC2CC2

Description

5-Amino-2-cyclopropoxy-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy group at the 2-position, an amino group at the 5-position, and an N-methyl substitution on the benzamide core. This compound is of interest in medicinal chemistry due to its structural features, which may influence pharmacokinetic properties such as solubility, metabolic stability, and target binding affinity. Benzamides are widely studied for their roles as enzyme inhibitors, receptor modulators, and intermediates in drug synthesis. The cyclopropoxy group, a strained three-membered ring, may confer unique steric and electronic effects compared to bulkier or more flexible substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2-cyclopropoxy-N-methylbenzamide typically involves the following steps:

Formation of the cyclopropoxy group: This can be achieved through the reaction of a suitable precursor with a cyclopropylating agent under controlled conditions.

Introduction of the amino group: This step involves the nitration of the benzene ring followed by reduction to introduce the amino group.

N-methylation: The final step involves the methylation of the amide nitrogen using a methylating agent such as methyl iodide or dimethyl sulfate.

Industrial Production Methods

Industrial production of 5-Amino-2-cyclopropoxy-N-methylbenzamide may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Common techniques include:

Batch reactors: for controlled synthesis.

Continuous flow reactors: for large-scale production.

Purification methods: such as recrystallization and chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2-cyclopropoxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The benzene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, sulfonyl chlorides.

Major Products

Oxidation products: Nitro derivatives.

Reduction products: Amines.

Substitution products: Halogenated or sulfonated derivatives.

Scientific Research Applications

5-Amino-2-cyclopropoxy-N-methylbenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Amino-2-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways:

Molecular targets: Enzymes, receptors, and other biomolecules.

Pathways involved: The compound may modulate signaling pathways, enzyme activity, or gene expression, leading to its observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-Amino-2-cyclopropoxy-N-methylbenzamide with structurally related benzamide derivatives, focusing on substituent effects, molecular properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	H-Bond Donors/Acceptors	Key Applications/Properties	References
5-Amino-2-cyclopropoxy-N-methylbenzamide	Amino (5), Cyclopropoxy (2), N-Methyl	Not explicitly provided	Inferred: 1–2 donors, 3–4 acceptors	Potential enzyme inhibition, drug intermediate	–
5-Acetamido-N-cyclopropyl-2-allyloxybenzamide	Acetamido (5), Allyloxy (2), N-Cyclopropyl	–	–	Safety profile: Requires careful handling due to inhalation risks
Methyl 2,4-dihydroxy-5-(2-methylpropanamido)benzoate	Dihydroxy (2,4), 2-methylpropanamido (5)	–	2 donors, 5 acceptors	Biological activity studies, derivatization precursor
5-Chloro-N-[2-[4-[[(cyclopentylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-methoxybenzamide	Chloro (5), Methoxy (2), Sulfonamide, Cyclopentyl	497.07 (calculated)	–	Medicinal chemistry applications, sulfonamide-linked targeting
5-Amino-N-(2-bromo-5-methylphenyl)-2-methoxybenzenesulfonamide	Amino (5), Methoxy (2), Bromo, Sulfonamide	371.25	2 donors, 5 acceptors	High H-bond capacity, sulfonamide functionality

Key Findings:

Substituent Effects on Bioactivity: The cyclopropoxy group in the target compound may enhance metabolic stability compared to allyloxy () due to reduced reactivity of the strained ring versus a double bond. However, steric effects could limit binding to certain targets .

Structural Diversity and Applications :

• The N-methyl substitution in the target compound may reduce polarity, enhancing membrane permeability relative to N-cyclopropyl () or sulfonamide-linked derivatives () .
• Methoxy and chloro substituents () are associated with improved electrophilic character, which could influence reactivity in synthetic pathways or interactions with biological targets .

Safety and Handling :

• Compounds with allyloxy groups () require stringent safety protocols due to inhalation risks, whereas cyclopropoxy and methoxy derivatives are typically more stable .